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Compound of Interest

Compound Name:
Iron(III) p-toluenesulfonate

hexahydrate

Cat. No.: B2778848 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the safety, handling, and emergency protocols for

Iron(III) p-toluenesulfonate hexahydrate. As a versatile Lewis acid catalyst and oxidizing

agent used in organic synthesis and the production of conductive polymers like PEDOT, a

thorough understanding of its properties is crucial for ensuring laboratory safety and

experimental integrity.[1][2] This document moves beyond a simple recitation of Safety Data

Sheet (SDS) points to provide causal explanations and field-proven insights for its safe

application.

Chemical Identity and Physical Properties
A foundational understanding of a compound's physical and chemical properties is the first step

in a robust safety assessment. Iron(III) p-toluenesulfonate hexahydrate is a coordination

compound where iron is in its +3 oxidation state, coordinated with p-toluenesulfonate ligands

and six water molecules.[3] This hydrated form influences its physical state, solubility, and

handling characteristics.
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Property Data Source(s)

IUPAC Name

iron(3+);tris(4-

methylbenzenesulfonate);hexa

hydrate

[4]

Synonyms

Ferric p-toluenesulfonate

hexahydrate, Iron(III) 4-

methylbenzenesulfonate

hexahydrate

[3][5]

CAS Number 312619-41-3 [4][6][7]

Molecular Formula (C₇H₇O₃S)₃Fe·6(H₂O) [6][7]

Molecular Weight 677.52 g/mol [4][6][7]

Appearance Orange to brown solid powder [5][8]

Melting Point > 300 °C (> 572 °F) [6]

Solubility

Soluble in water (559 g/L at 20

°C), ethanol, methanol, and n-

butanol.[5][6][8]

The high melting point indicates strong thermal stability, while its solubility in common polar

solvents is a key attribute for its use in various reaction environments.[6][8] The hexahydrate

form suggests the material may be hygroscopic, making proper storage essential to maintain its

integrity.[3]

Hazard Identification and Risk Assessment
According to the Globally Harmonized System (GHS), Iron(III) p-toluenesulfonate
hexahydrate is primarily classified as a serious eye irritant.[6] Understanding the nature of this

hazard is critical for implementing appropriate controls.

GHS Classification: Eye Irritation (Category 2A).[6] Some classifications may elevate this to

Serious Eye Damage (Category 1).[4][9]

Signal Word: Warning[6][10] or Danger[4][9]
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Hazard Statement (H-phrase): H319 - Causes serious eye irritation.[6][10]

Primary Routes of Exposure: Eye contact, skin contact, inhalation, ingestion.[6]

Expert Analysis of Health Effects:

Ocular Hazard: The primary risk associated with this compound is severe eye irritation.[6]

Direct contact with the solid powder or concentrated solutions can lead to redness, pain, and

potentially severe eye damage.[6] This is due to the abrasive nature of the fine powder and

the chemical properties of the salt. The causality stems from mechanical irritation and

chemical interaction with the ocular tissues.

Dermal Hazard: While not its primary classification, skin contact may result in inflammation,

characterized by itching, scaling, reddening, or blistering.[6][11] Prolonged or repeated

exposure should be avoided.[5][11]

Inhalation Hazard: Inhaling the dust can cause irritation of the lungs and respiratory system.

[6][11] The risk is highest when handling the fine powder, underscoring the need for

engineering controls to minimize dust generation.[6]

Proactive Safety: Engineering Controls and
Personal Protective Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls over personal reliance on

PPE, is the most effective strategy for mitigating exposure risks. This is often visualized

through the "Hierarchy of Controls."
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Hierarchy of Controls for Iron(III) p-toluenesulfonate hexahydrate

Elimination (Most Effective)
Not Feasible

Substitution
Not Feasible for most research

Engineering Controls
• Chemical Fume Hood

• Ventilated Balance Enclosure

Administrative Controls
• Standard Operating Procedures (SOPs)

• Annual Safety Training

Personal Protective Equipment (Least Effective)
• Safety Goggles (Mandatory)
• Chemical-Resistant Gloves

• Lab Coat

Click to download full resolution via product page

Caption: Hierarchy of Controls adapted for handling Iron(III) p-toluenesulfonate hexahydrate.

Detailed PPE and Control Protocols:

Engineering Controls: Always handle the solid material in a well-ventilated area, preferably

within a chemical fume hood or a ventilated balance enclosure, to keep airborne
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concentrations low.[6][8] Facilities must be equipped with an eyewash station and a safety

shower.[6][11]

Eye and Face Protection: Given the H319 classification, chemical splash-resistant safety

goggles with side protection are mandatory.[6] A face shield should be considered when

handling larger quantities or if there is a significant splash risk.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a laboratory coat.[6][11]

Contaminated clothing should be removed immediately and washed before reuse.[6]

Respiratory Protection: If engineering controls are insufficient to control dust, a NIOSH-

certified respirator appropriate for particulates should be used based on a formal hazard

assessment.[6]

Standard Operating Procedures for Safe Handling
and Storage
Adherence to validated protocols is essential for minimizing risk during routine laboratory

operations.

Protocol: Weighing and Preparing an Aqueous Solution
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Step Action Rationale

1 Preparation

Don appropriate PPE (safety

goggles, gloves, lab coat).

Ensure the chemical fume

hood is operational and the

work area is clear.

2 Weighing

Transport the sealed container

to a ventilated balance

enclosure or fume hood.

Weigh the desired amount of

powder into a suitable

container. Minimize dust

generation by handling the

material gently.[6]

3 Dissolution

Slowly add the powder to the

solvent (e.g., water) while

stirring. Avoid splashing. The

dissolution may be exothermic;

use appropriate glassware

(e.g., borosilicate).

4 Post-Handling

Tightly close the source

container.[5][6] Decontaminate

the work surface. Wash hands

and any exposed skin

thoroughly with soap and

water after handling.[6]

Conditions for Safe Storage:

Container: Store in the original, tightly-closed container to prevent moisture absorption and

contamination.[5][6][11]

Environment: Keep in a cool, dry, and well-ventilated area.[5][6][11] This prevents

degradation and reduces vapor pressure of any potential contaminants.
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Incompatibilities: Segregate from strong oxidizing agents to prevent potentially hazardous

reactions.[6][11] Keep away from sources of ignition.[5][6]

Emergency Response Protocols
Immediate and correct action during an emergency can significantly reduce the severity of an

injury. All personnel must be trained on these procedures.

Immediate First-Aid Response

Exposure Event Occurs

Eye Contact Skin Contact Inhalation Ingestion

IMMEDIATELY flush with water
for at least 15 minutes.

Flush skin with running water
for at least 15 minutes.

Move person to fresh air. Rinse mouth with water.
DO NOT induce vomiting.

Remove contact lenses
if present and easy to do.

Seek Immediate
Medical Attention.

Show SDS to physician.

Remove contaminated clothing.

Click to download full resolution via product page

Caption: First-aid decision workflow for exposure to Iron(III) p-toluenesulfonate hexahydrate.
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Accidental Release/Spill:

Evacuate non-essential personnel. Ensure adequate ventilation.

Wear full PPE, including respiratory protection if necessary.[11][12]

Prevent the spill from entering drains or waterways.[6]

Carefully sweep up or vacuum the solid material, avoiding dust generation, and place it

into a suitable, labeled container for disposal.[6][11]

Wash the spill site after material pickup is complete.[11]

Fire-Fighting Measures:

The material is not flammable or combustible.[10]

Use extinguishing media appropriate for the surrounding fire, such as water spray, carbon

dioxide, dry chemical, or foam.[6][10][11]

Critical Hazard: During a fire, irritating and highly toxic gases may be generated, including

carbon oxides, sulfur oxides, and iron oxides.[6][11] Firefighters must wear a self-

contained breathing apparatus (SCBA) and full protective gear.[6][11]

Toxicological and Environmental Profile
Acute Toxicity: The oral LD50 in rats is reported as 2,350 mg/kg.[6] This value suggests

moderate acute toxicity if ingested.

Carcinogenicity: This substance is not listed as a carcinogen by IARC, NTP, or OSHA.[6]

Ecological Information: There is limited data available on the environmental impact of this

compound.[11] As a standard precautionary measure, do not let the product enter drains,

other waterways, or soil to prevent unknown ecological effects.[6][12]

Disposal Considerations
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Disposal of Iron(III) p-toluenesulfonate hexahydrate and its containers must be handled by a

licensed professional waste disposal service.[11] All disposal practices must comply with

federal, state, and local environmental regulations.[11] Never dispose of this chemical down

the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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